Cas no 2287315-84-6 (tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate
• CAS No: 2287315-84-6
• MF: C₁₅H₁₈BrFN₄O₂
• MW: 385.231425762177
• CID: 6259135
• PubChem ID: 165738593
• Update Time: 2025-08-02

tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6749911
• tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate
• 2287315-84-6

• Inchi： 1S/C15H18BrFN4O2/c1-15(2,3)23-14(22)20-6-9(7-20)8-21-13-4-10(16)11(17)5-12(13)18-19-21/h4-5,9H,6-8H2,1-3H3
• InChI Key： BOHQCJXSNJDCGF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CC1CN(C(=O)OC(C)(C)C)C1)N=N2)F

Computed Properties

• Exact Mass: 384.05972g/mol
• Monoisotopic Mass: 384.05972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate

Introduction to Tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate (CAS No. 2287315-84-6)

Tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2287315-84-6, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key features that make it particularly interesting for medicinal chemists and biologists.

The core structure of Tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate is characterized by a benzotriazole moiety, which is a well-known pharmacophore in many bioactive molecules. The presence of both 6-bromo and 5-fluoro substituents on the benzotriazole ring introduces additional layers of complexity and potential for selective interactions with biological targets. These substituents can influence the electronic properties of the molecule, thereby modulating its binding affinity and specificity.

The azetidine ring in the compound’s name, specifically at the 3-position, provides a three-membered heterocyclic framework that is known to enhance metabolic stability and bioavailability. This feature is particularly crucial in drug design, as it can help to ensure that the compound remains active in vivo for longer periods. The tert-butyl ester group at the 1-position of the azetidine ring further contributes to the molecule’s overall stability and solubility profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of Tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary computational studies have indicated that it could interact with enzymes involved in inflammation pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis or autoimmune disorders.

The benzotriazole moiety is particularly noteworthy due to its known interactions with biological systems. Benzotriazoles have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties. The introduction of bromo and fluoro substituents can further tailor these properties, potentially enhancing efficacy while reducing side effects. This makes Tert-butyl 3-[(6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate an attractive scaffold for designing novel therapeutic agents.

In addition to its potential biological activities, the compound’s structural features make it amenable to further chemical modifications. Researchers can explore various synthetic strategies to derivatize this molecule, aiming to optimize its pharmacokinetic properties or expand its spectrum of activity. For example, replacing the tert-butyl ester group with other functional groups could alter the molecule’s solubility or metabolic stability.

The field of medicinal chemistry has seen significant progress in leveraging structure-based drug design approaches. By integrating experimental data with computational predictions, scientists can gain deeper insights into how Tert-butyl 3-[6-bromo-5-fluoro-1H-1,2,3-benzotriazol-1-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)],methyl]azetidine-l-carboxylate interacts with biological targets. This holistic approach has been instrumental in identifying lead compounds for further development into clinical candidates.

One particularly exciting area of research involves using Tert-butyl 3-[6-bromo-5-fluoro-lH-l ,23 -benzotriazole-l -yllmethyl]azetidine-l-carboxylate as a starting point for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and other diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression.

The presence of both bromo and fluoro substituents on the benzotriazole ring can be exploited to fine-tune the electronic properties of the molecule, thereby influencing its binding mode to target proteins. Such modifications can lead to increased potency and selectivity compared to unmodified benzotriazole derivatives. This level of precision is essential for developing drugs that are effective against specific disease targets while minimizing off-target effects.

In conclusion，Tert-butyl 3-[6-bromo-5-fluoro-lH-l ,23 -benzotriazole-l -yllmethyl]azetidine-l-carboxylate (CAS No.2287315- 84 -6) represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features，including the benzotriazole moiety，make it an attractive scaffold for designing novel therapeutic agents。 Further exploration，both experimental and computational，holds promise for uncovering new biological activities and optimizing its pharmacological properties。 As our understanding of molecular interactions continues to advance，compounds like this one will play an increasingly important role in drug discovery and development efforts worldwide。